Cas no 910322-47-3 (5-Isoxazoleacetonitrile, 3-(1-methylethyl)-)

• Product Name: 5-Isoxazoleacetonitrile, 3-(1-methylethyl)-
• CAS No: 910322-47-3
• MF: C₈H₁₀N₂O
• MW: 150.177801609039
• CID: 1021675
• PubChem ID: 45117972
• Update Time: 2025-04-20

5-Isoxazoleacetonitrile, 3-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazoleacetonitrile, 3-(1-methylethyl)-
• 910322-47-3
• 2-(3-Isopropylisoxazol-5-yl)acetonitrile
• SCHEMBL5279607

• Inchi： 1S/C8H10N2O/c1-6(2)8-5-7(3-4-9)11-10-8/h5-6H,3H2,1-2H3
• InChI Key： NASOHPBKHPZOMD-UHFFFAOYSA-N
• SMILES： O1C(CC#N)=CC(C(C)C)=N1

Computed Properties

• Exact Mass: 150.079312947g/mol
• Monoisotopic Mass: 150.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 49.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles